Cas no 2228747-98-4 (1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228747-98-4
• MF: C₉H₁₄ClNS
• MW: 203.7321600914
• CID: 6596060
• PubChem ID: 165635707
• Update Time: 2025-06-08

1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine
• 2228747-98-4
• EN300-1977824
• [1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C9H14ClNS/c1-9(2,11-3)6-8-7(10)4-5-12-8/h4-5,11H,6H2,1-3H3
• InChI Key： ZVYCZGTWTNUPHI-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1CC(C)(C)NC

Computed Properties

• Exact Mass: 203.0535483g/mol
• Monoisotopic Mass: 203.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.3Ų

Additional information on 1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2228747-98-4)

1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine, identified by its CAS number 2228747-98-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of amines, featuring a thiophene ring substituted with a chlorine atom at the 3-position and an isobutyl group at the 2-position, further functionalized with a methyl group. The unique structural attributes of this molecule make it a promising candidate for various applications, particularly in medicinal chemistry and synthetic organic chemistry.

The thiophene core in 1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine is a heterocyclic aromatic ring that is widely recognized for its biological activity and versatility in drug design. Thiophene derivatives have been extensively studied due to their role in the development of pharmaceuticals targeting diverse diseases, including cancer, infectious diseases, and neurological disorders. The presence of a chloro substituent at the 3-position of the thiophene ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

The isobutyl group at the 2-position and the methyl group at the nitrogen atom contribute to the steric and electronic properties of 1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine, influencing its solubility, metabolic stability, and interaction with biological targets. These structural features are critical in determining the compound's pharmacokinetic profile and potential therapeutic efficacy. Recent studies have highlighted the importance of optimizing such structural elements to enhance drug-like properties, such as lipophilicity, solubility, and binding affinity.

In the realm of pharmaceutical research, 1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine has been explored as a key intermediate in the synthesis of novel bioactive molecules. The compound's ability to serve as a building block for more complex structures has been leveraged in the development of small-molecule inhibitors targeting enzymes involved in disease pathways. For instance, researchers have investigated its potential utility in creating inhibitors of kinases and other enzymes implicated in cancer progression. The chlorine atom on the thiophene ring provides a handle for further functionalization, allowing chemists to introduce additional substituents that can modulate biological activity.

Recent advancements in computational chemistry have also facilitated the study of 1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine by enabling virtual screening and molecular docking simulations. These computational approaches have helped identify potential binding interactions with target proteins, providing insights into how this compound might exert its effects at a molecular level. Such methodologies are increasingly integral to drug discovery pipelines, allowing for rapid evaluation of large libraries of compounds without extensive experimental testing.

The synthesis of 1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated thiophenes followed by alkylation or amidation steps to introduce the desired functional groups. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing carbon-carbon bonds within this molecule. These synthetic strategies align with modern trends toward greener chemistry, emphasizing efficient and sustainable methods for producing complex organic compounds.

From a medicinal chemistry perspective, the structural motif of 1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine offers several advantages for drug design. The combination of a heterocyclic scaffold with alkyl substituents provides a balance between lipophilicity and polarizability, which is often crucial for achieving favorable pharmacokinetic properties. Additionally, the presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups allows for fine-tuning of electronic effects, which can influence receptor binding affinity.

Current research is exploring novel applications of thiophene derivatives like 1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine beyond traditional pharmaceuticals. For example, their unique electronic properties make them attractive candidates for use in organic electronics and materials science. Thiophene-based polymers and conjugated materials exhibit interesting optoelectronic characteristics that could be exploited in developing advanced technologies such as flexible electronics and photovoltaic devices.

The chemical reactivity of 1-(3-chlorothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine also makes it valuable for studying fundamental chemical processes. Researchers have utilized this compound to investigate reaction mechanisms involving transition metal catalysis and to develop new synthetic methodologies. Such studies contribute to our broader understanding of organic chemistry principles and can lead to innovations that improve synthetic efficiency across multiple disciplines.

In conclusion,1-(3-chlorothiophen - - - - - - - - - - - - - - - - - - yl)- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- methylpropan-- --- --- --- --- --- --- --- --- --- --- --- --- --- ------methylene amine (CAS No. 2228747--98--4) represents an intriguing compound with diverse potential applications. Its structural features make it suitable for use as an intermediate in pharmaceutical synthesis, a model system for studying reaction mechanisms, and a component in advanced materials. As research continues to uncover new possibilities, this molecule is likely to remain an important subject of investigation within both academic and industrial settings.